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Compound of Interest

Compound Name: Di-t-butylacetylene

Cat. No.: B093683

An In-depth Technical Guide to the Physicochemical Properties of Di-t-butylacetylene

This technical guide provides a comprehensive overview of the boiling and melting points of Di-
t-butylacetylene, also known as 2,2,5,5-tetramethyl-3-hexyne. It is intended for researchers,
scientists, and professionals in drug development who require detailed information on the
physical characteristics of this compound. This document includes tabulated data, a discussion
of the underlying physicochemical principles, detailed experimental protocols for property
determination, and a conceptual workflow for its synthesis.

Physicochemical Data Summary

The physical and chemical properties of Di-t-butylacetylene are summarized in the table
below for quick reference.

Property Value

Melting Point 19 °C[1]

Boiling Point 113 °C[1]

Molecular Formula CioH1s[1][2]

Molar Mass 138.25 g/mol [1][2]

Density 0.712 g/mL[1]

CAS Registry Number 17530-24-4[1][2][3]

IUPAC Name 2,2,5,5-Tetramethyl-3-hexyne[1][2]
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Discussion of Physicochemical Properties

The physical properties of alkynes, such as Di-t-butylacetylene, are primarily governed by
their molecular structure and the resulting intermolecular forces.[4]

Boiling Point: Alkynes generally exhibit slightly higher boiling points than their alkane and
alkene counterparts with the same number of carbon atoms.[4][5][6] This is attributed to the
linear geometry of the carbon-carbon triple bond, which allows for more efficient molecular
packing and stronger London dispersion forces.[4] The boiling point of Di-t-butylacetylene
(113 °C) is a reflection of these forces, influenced by its molecular weight. As with other
homologous series, the boiling points of alkynes increase with an increasing number of carbon
atoms.[4]

Melting Point: Melting point trends are more complex as they depend significantly on how well
the molecules fit into a crystal lattice.[4] The symmetry of a molecule plays a crucial role in this
packing efficiency. The highly symmetric structure of Di-t-butylacetylene, with its two bulky
tert-butyl groups on either side of the acetylene core, influences its melting point of 19 °C.

Solubility: Di-t-butylacetylene is a nonpolar molecule. Consequently, it is insoluble in water
and other polar solvents.[4][7] It is, however, soluble in nonpolar organic solvents like hexane
and diethyl ether, a common characteristic of hydrocarbons.[4]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the melting
and boiling points of organic compounds like Di-t-butylacetylene.

Melting Point Determination (Capillary Method)

This method provides an accurate determination of the melting range of a solid compound.

o Sample Preparation: A small amount of crystalline Di-t-butylacetylene is finely ground into a
powder. The open end of a glass capillary tube is pressed into the powder, and the tube is
inverted and tapped gently to pack the sample into the sealed end. This is repeated until a
sample column of 2-3 mm is achieved.
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o Apparatus Setup: The capillary tube is placed into a melting point apparatus. The apparatus
is equipped with a heating block, a thermometer or temperature probe, and a viewing lens.

o Determination: The sample is heated rapidly to a temperature approximately 15-20 °C below
the expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For a pure substance, this range is
typically narrow (0.5-2 °C).

Boiling Point Determination (Distillation Method)

This standard method is suitable for determining the boiling point of a liquid at atmospheric
pressure.

o Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a heating
mantle, a distillation head with a thermometer, a condenser, and a receiving flask. The
thermometer bulb should be positioned just below the side arm of the distillation head to
ensure it accurately measures the temperature of the vapor in equilibrium with the liquid.

e Procedure: The Di-t-butylacetylene sample is placed in the round-bottom flask along with a
few boiling chips to ensure smooth boiling. The condenser is supplied with a continuous flow
of cold water.

e Heating and Observation: The sample is heated gently. As the liquid boils, the vapor rises,
and the temperature on the thermometer will increase. The boiling point is recorded as the
stable temperature at which the vapor is condensing and dripping into the condenser. This
temperature represents the point where the vapor pressure of the liquid equals the
atmospheric pressure.

Conceptual Synthesis Workflow

Di-t-butylacetylene is a symmetrically disubstituted alkyne. A common synthetic route for such
compounds involves the alkylation of acetylene or a monosubstituted acetylene. The following
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diagram illustrates a generalized logical workflow for the synthesis of a disubstituted alkyne,

adaptable for Di-t-butylacetylene.

Starting Materials

Alkylating Agent Acetylene Source Strong Base
(e.g., t-Butyl Bromide) (e.g., Calcium Carbide) (e.g., NaNH2)
/ /

_/

Reaction Steps

Step 1: Deprotonation

Formation of Acetylide Anion

Nucleophilic Attack

Repeat with Base

Step 3: Second Deprotonation

Nucleophilic Attack

Step 4: Second Alkylation

Crude Product

Products & Purification

Purification
(e.g., Distillation)

Purified Product

Final Product:
Di-t-butylacetylene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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